![molecular formula C8H8N2O3S B3180000 4-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide CAS No. 120991-36-8](/img/structure/B3180000.png)
4-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide
Overview
Description
4-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide is a compound that has been identified as a new class of inhibitors of protein tyrosine phosphatase-1B (PTP1B) . This compound belongs to the class of organic compounds known as sulfanilides .
Synthesis Analysis
The synthesis of 4-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide can be achieved through palladium-catalyzed asymmetric hydrogenation of the corresponding cyclic N-sulfonylketimines . This process results in optically active sulfahydantoins with up to 98% ee .Molecular Structure Analysis
The molecular structure of 4-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide incorporates the 1,2,5-thiadiazolidin-3-one-1,1-dioxide template . The structure of this compound is part of a new class of inhibitors of protein tyrosine phosphatase-1B (PTP1B) .Scientific Research Applications
Cytotoxicity Studies
4-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide has been explored in various cytotoxicity studies. For instance, certain derivatives, such as 4-phenyl-2-(benzoyl)[1,2,5]thiadiazolidine-1,1-dioxide, were synthesized and tested for their cytotoxicity against various cancer cell lines, including human lung carcinoma and human colon carcinoma. These compounds demonstrated no significant activity against the cancer cell lines, suggesting that the planarity of the imidazolidinone ring might be crucial for cytotoxic activity (Kim et al., 2003). Additionally, other studies have also investigated the importance of the imidazolidinone motif in 4-phenyl-1-arylsulfonylimidazolidinones for their cytotoxicity, further underscoring the significance of molecular structure in their biological activity (Kim & Jung, 2002).
Enzyme Inhibition
Various 5-aryl-1,2,5-thiadiazolidin-3-one 1,1-dioxides, including derivatives of 4-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide, have been developed as inhibitors of the enzyme protein tyrosine phosphatase 1B (PTP1B). This enzyme is significant in regulating several biological processes, and its inhibition can have therapeutic implications (Ruddraraju et al., 2015).
Molecular Structure Investigations
Studies have also focused on understanding the molecular structure and behavior of 1,2,5-thiadiazolidin-3-one 1,1-dioxide derivatives. For instance, research involving Fourier Transform infrared and nuclear magnetic resonance spectroscopy has been conducted to investigate the tautomeric behavior of specific derivatives, which is crucial for understanding their pharmaceutical and biological activities (Erturk et al., 2016).
Pharmaceutical Research
In pharmaceutical research, derivatives of 4-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide have been synthesized and evaluated for their potential as mechanism-based inhibitors of enzymes like human leukocyte elastase. These studies are crucial for developing new therapeutic agents (Lai et al., 2004).
properties
IUPAC Name |
1,1-dioxo-4-phenyl-1,2,5-thiadiazolidin-3-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O3S/c11-8-7(9-14(12,13)10-8)6-4-2-1-3-5-6/h1-5,7,9H,(H,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYBMTYNAIHYVFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(=O)NS(=O)(=O)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenyl-1,2,5-thiadiazolidin-3-one 1,1-dioxide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.